![molecular formula C9H14O2 B3031987 Non-8-ene-2,4-dione CAS No. 91273-98-2](/img/structure/B3031987.png)
Non-8-ene-2,4-dione
Overview
Description
The compound of interest, "Non-8-ene-2,4-dione," is not directly mentioned in the provided papers. However, the papers discuss various bicyclic and tricyclic diones, which are structurally related to the compound . These compounds are of significant interest due to their potential bioactive properties and their utility as synthetic intermediates for more complex molecules .
Synthesis Analysis
The synthesis of related compounds involves several innovative approaches. For instance, the synthesis of polyhydroxylated 8-oxabicyclo[3.2.1]octanes and 2,7-dioxatricyclo[4.2.1.03,8]nonanes starts with the reaction of tetrachlorocyclopropene with furan, followed by reduction and oxidation steps to introduce various substituents and stereocenters . Another approach for synthesizing chiral tricyclo[4.3.0.03,8]nonane-4,5-dione involves ring contraction and a series of reactions including bromination, reduction, and acyloin condensation to achieve the desired stereochemistry . Enantioselective synthesis of spiro compounds also employs asymmetric allylation and carbanionic cyclization processes .
Molecular Structure Analysis
The molecular structures of the synthesized compounds are complex, with multiple stereocenters and ring systems. For example, the tricyclo[4.3.0.03,8]nonane-4,5-dione has a cage-like structure with a specific absolute configuration . The bicyclic analogues of cyclohexane-1,4-dione, such as Bicyclo[3.2.2]nonan-6,8-dione, are constrained to non-chair forms and exist in solution as an equilibrium mixture of two twist forms .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds are diverse and include carbonyl group reduction, double bond oxidation, intramolecular transannular hydroxycyclization, and photorearrangement. For example, the photorearrangement of 9-thiabicyclo[3,3,1]nona-3,7-diene-2,6-dione results in the formation of 2-thiabicyclo[3,3,1]nona-3,7-diene-6,9-dione .
Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds are influenced by their molecular structures. The chiroptical properties of the tricyclo[4.3.0.03,8]nonane-4,5-dione were studied using electronic and vibrational circular dichroism spectroscopy, revealing insights into the stereochemistry of the molecule . The conformational studies of Bicyclo[3.2.2]nonan-6,8-dione suggest the presence of an equilibrium mixture of conformers in solution .
Scientific Research Applications
Synthesis of Bioactive Molecules
Non-8-ene-2,4-dione serves as a precursor in the synthesis of polyhydroxylated 8-oxabicyclo[3.2.1]octanes and 2,7-dioxatricyclo[4.2.1.03,8]nonanes. These compounds are significant as they act as synthetic blocks for potential bioactive molecules. The process involves the reduction of carbonyl groups and oxidation of double bonds, leading to the formation of polyhydroxylated derivatives, potentially useful in antitumor and glycosidase inhibitor applications (Khlevin et al., 2012).
Application in Steroid Chemistry
The compound has been utilized in steroid chemistry, particularly in the synthesis of 4-ene-3,6-dione functionalized steroids. These steroids are important in natural product chemistry and as synthetic intermediates. They also serve as aromatase inhibitors, highlighting their potential therapeutic applications (Hunter & Priest, 2006).
Mechanistic Insights in Chemical Reactions
This compound is instrumental in studying the mechanism of various chemical reactions, such as the ene reaction of triazolinedione with alkenes. Understanding these mechanisms is crucial for developing new synthetic methodologies and for insights into reaction kinetics (Singleton & Hang, 1999).
Environmental and Material Science Applications
In environmental and material science, derivatives of this compound, like spirocyclopropane derivatives, have shown potential as effective inhibitors in acidic solutions for mild steel corrosion. This application is significant in developing new, environmentally friendly corrosion inhibitors (Chafiq et al., 2020).
Mechanism of Action
Mode of Action
It’s worth noting that compounds with similar structures, such as keto-enol tautomers, can undergo a proton-transfer equilibrium . This process might influence the compound’s interaction with its targets and any resulting changes.
Biochemical Pathways
For instance, compounds with a keto-enol structure have been implicated in steroid hormone biosynthesis
Result of Action
It’s worth noting that compounds with similar structures, such as keto-enol tautomers, can undergo a proton-transfer equilibrium , which might influence their molecular and cellular effects.
Action Environment
It’s worth noting that the stability and efficacy of similar compounds, such as keto-enol tautomers, can be influenced by factors such as ph and temperature
Future Directions
The bicyclo[3.2.1]octane ring system, a common structural motif found in many terpenoid structures, remains a challenge for synthetic chemists to elaborate with appropriate regio- and stereo-selectivity . The elaboration of this structure has seen progress on the utilization of both old and newer methods to achieve the desired outcomes . This suggests potential future directions in the synthesis and analysis of compounds like Non-8-ene-2,4-dione.
Biochemical Analysis
Biochemical Properties
It is known that the compound can participate in various biochemical reactions
Cellular Effects
It is speculated that the compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is hypothesized that the compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
non-8-ene-2,4-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O2/c1-3-4-5-6-9(11)7-8(2)10/h3H,1,4-7H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLUPHLVECZVUPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)CCCC=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80461857 | |
Record name | 8-Nonene-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80461857 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
91273-98-2 | |
Record name | 8-Nonene-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80461857 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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